Cas no 57233-04-2 (Cyclohexanecarboxamide,5-methyl-N,2-bis(1-methylethyl)-)

• Product name: Cyclohexanecarboxamide,5-methyl-N,2-bis(1-methylethyl)-
• CAS No: 57233-04-2
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 373802
• PubChem ID: 93590

Cyclohexanecarboxamide,5-methyl-N,2-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,5-methyl-N,2-bis(1-methylethyl)-
• 5-methyl-N,2-di(propan-2-yl)cyclohexane-1-carboxamide
• N,2-bis(isopropyl)-5-methylcyclohexanecarboxamide
• 5-methyl-N,2-di(propan-2-yl)cyclohexanecarboxamide
• DTXSID80972731
• EINECS 260-639-8
• NS00053790
• 5-Methyl-N,2-di(propan-2-yl)cyclohexane-1-carboximidic acid
• 57233-04-2
• SCHEMBL1206014

• Inchi： InChI=1S/C14H27NO/c1-9(2)12-7-6-11(5)8-13(12)14(16)15-10(3)4/h9-13H,6-8H2,1-5H3,(H,15,16)
• InChI Key： MTOKWHLXXJOHAZ-UHFFFAOYSA-N
• SMILES： CC1CCC(C(C1)C(=O)NC(C)C)C(C)C

Computed Properties

• Exact Mass: 225.20941
• Monoisotopic Mass: 225.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.894
• Boiling Point: 350.1°Cat760mmHg
• Flash Point: 213°C
• Refractive Index: 1.454
• PSA: 29.1